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Compound of Interest

Compound Name: NHWD-870

Cat. No.: B8144571 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the selectivity profile of NHWD-870,

a potent and orally active inhibitor of the Bromodomain and Extra-Terminal (BET) family of

proteins. This document details its inhibitory activity, the experimental methodologies used for

its characterization, and its impact on key signaling pathways.

Quantitative Selectivity Profile
NHWD-870 has been identified as a selective inhibitor of the BET family of bromodomains,

which includes BRD2, BRD3, BRD4, and the testis-specific BRDT.[1][2][3][4] While the

compound is known to bind to all members of the BET family, specific inhibitory concentrations

for BRD2, BRD3, and BRDT are not publicly available. The most potent activity has been

reported against BRD4.[1][2][3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b8144571?utm_src=pdf-interest
https://www.benchchem.com/product/b8144571?utm_src=pdf-body
https://www.benchchem.com/product/b8144571?utm_src=pdf-body
https://www.medchemexpress.com/nhwd-870.html
https://www.glpbio.com/nhwd-870.html
https://www.adooq.com/nhwd-870.html
https://www.clinisciences.com/autres-produits-186/nhwd-870-2115742-03-3-24441756.html
https://www.medchemexpress.com/nhwd-870.html
https://www.glpbio.com/nhwd-870.html
https://www.adooq.com/nhwd-870.html
https://www.clinisciences.com/autres-produits-186/nhwd-870-2115742-03-3-24441756.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8144571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Target IC50 (nM) Notes

BRD4 2.7[1][2][3][4] -

BRD2 Data not available
Known to bind to BRD2[1][2][3]

[4]

BRD3 Data not available
Known to bind to BRD3[1][2][3]

[4]

BRDT Data not available
Known to bind to BRDT[1][2][3]

[4]

hERG Channel 5400[2] Exhibits mild inhibition.

Table 1: Summary of NHWD-870 In Vitro Inhibitory Activity.

Experimental Protocols
The determination of the inhibitory activity of compounds like NHWD-870 against BET

bromodomains typically involves robust, high-throughput screening assays. The following are

representative protocols for two common methods used in the field: Time-Resolved

Fluorescence Resonance Energy Transfer (TR-FRET) and AlphaScreen assays.

Representative Time-Resolved Fluorescence Resonance
Energy Transfer (TR-FRET) Assay Protocol
TR-FRET assays are a common method for measuring the binding affinity of inhibitors to their

target proteins. This protocol is a representative example of how the IC50 of an inhibitor like

NHWD-870 against a BET bromodomain could be determined.

Objective: To determine the concentration of NHWD-870 that inhibits 50% (IC50) of the binding

of a fluorescently labeled ligand to a BET bromodomain.

Materials:

His-tagged BET bromodomain protein (e.g., BRD4)

Biotinylated histone peptide ligand (e.g., H4K5/8/12/16ac)
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Terbium-conjugated anti-His antibody (Donor)

Streptavidin-conjugated fluorophore (e.g., d2) (Acceptor)

Assay Buffer (e.g., 50 mM HEPES, pH 7.5, 100 mM NaCl, 0.1% BSA, 1 mM DTT)

NHWD-870 compound in DMSO

384-well low-volume black plates

Procedure:

Compound Preparation: Prepare a serial dilution of NHWD-870 in DMSO. Further dilute the

compound in Assay Buffer to the desired final concentrations.

Reagent Preparation:

Prepare a solution of the His-tagged BET bromodomain and the Terbium-conjugated anti-

His antibody in Assay Buffer.

Prepare a solution of the biotinylated histone peptide and Streptavidin-conjugated

fluorophore in Assay Buffer.

Assay Plate Setup:

Add the NHWD-870 dilutions to the wells of the 384-well plate.

Add the BET bromodomain/anti-His antibody solution to all wells.

Add the histone peptide/streptavidin-fluorophore solution to all wells to initiate the binding

reaction.

Incubation: Incubate the plate at room temperature for a specified time (e.g., 60-120

minutes), protected from light.

Data Acquisition: Read the plate on a TR-FRET compatible plate reader, with an excitation

wavelength of 340 nm and emission wavelengths of 620 nm (Terbium) and 665 nm

(Acceptor).
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Data Analysis: Calculate the TR-FRET ratio (665 nm emission / 620 nm emission). Plot the

TR-FRET ratio against the logarithm of the NHWD-870 concentration and fit the data to a

four-parameter logistic equation to determine the IC50 value.
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TR-FRET Experimental Workflow

Compound & Reagent
Preparation

Assay Plate Setup
(Addition of Reagents)

Incubation
(Room Temperature)

Data Acquisition
(TR-FRET Reader)

Data Analysis
(IC50 Determination)
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AlphaScreen Experimental Workflow

Start

Prepare Compound Dilutions
and Reagent/Bead Mixes
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Short Incubation
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Add Peptide/Donor Beads

Incubation in Dark

Read Plate

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8144571#nhwd-870-selectivity-profile-against-bet-
bromodomains]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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